2-[(Piperidin-4-yl)amino]cyclohexan-1-ol 2-[(Piperidin-4-yl)amino]cyclohexan-1-ol
Brand Name: Vulcanchem
CAS No.: 1249847-22-0
VCID: VC4217031
InChI: InChI=1S/C11H22N2O/c14-11-4-2-1-3-10(11)13-9-5-7-12-8-6-9/h9-14H,1-8H2
SMILES: C1CCC(C(C1)NC2CCNCC2)O
Molecular Formula: C11H22N2O
Molecular Weight: 198.31

2-[(Piperidin-4-yl)amino]cyclohexan-1-ol

CAS No.: 1249847-22-0

Cat. No.: VC4217031

Molecular Formula: C11H22N2O

Molecular Weight: 198.31

* For research use only. Not for human or veterinary use.

2-[(Piperidin-4-yl)amino]cyclohexan-1-ol - 1249847-22-0

Specification

CAS No. 1249847-22-0
Molecular Formula C11H22N2O
Molecular Weight 198.31
IUPAC Name 2-(piperidin-4-ylamino)cyclohexan-1-ol
Standard InChI InChI=1S/C11H22N2O/c14-11-4-2-1-3-10(11)13-9-5-7-12-8-6-9/h9-14H,1-8H2
Standard InChI Key UNARILAXECBSHT-UHFFFAOYSA-N
SMILES C1CCC(C(C1)NC2CCNCC2)O

Introduction

Synthesis and Preparation

Currently, there are no detailed synthesis protocols or methods available for 2-[(Piperidin-4-yl)amino]cyclohexan-1-ol in the reviewed literature. Typically, compounds with similar structures are synthesized through reactions involving amines and alcohols, often requiring catalysts or specific conditions to facilitate the formation of the desired product.

Biological Activities and Potential Applications

While specific biological activities of 2-[(Piperidin-4-yl)amino]cyclohexan-1-ol are not documented, compounds with similar structures, such as those containing piperidine rings, often exhibit interesting pharmacological properties. For instance, piperidine derivatives are known to interact with various biological targets, including neurotransmitter transporters and enzymes .

Research Directions

Future research on 2-[(Piperidin-4-yl)amino]cyclohexan-1-ol could focus on several areas:

  • Synthesis Optimization: Developing efficient synthesis methods to produce the compound in high purity and yield.

  • Biological Evaluation: Investigating potential biological activities, such as interactions with neurotransmitter transporters or other enzymes.

  • Pharmacokinetic Studies: Assessing the compound's absorption, distribution, metabolism, and excretion (ADME) properties.

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